![molecular formula C17H25Cl2N3 B6182503 4-{[4-(pyrrolidin-3-yl)piperidin-1-yl]methyl}benzonitrile dihydrochloride CAS No. 2613388-25-1](/img/no-structure.png)
4-{[4-(pyrrolidin-3-yl)piperidin-1-yl]methyl}benzonitrile dihydrochloride
Overview
Description
The compound “4-{[4-(pyrrolidin-3-yl)piperidin-1-yl]methyl}benzonitrile dihydrochloride” is a complex organic molecule that contains a pyrrolidine ring and a piperidine ring, both of which are common structures in many pharmaceutical compounds . The pyrrolidine ring is a five-membered ring with one nitrogen atom, while the piperidine ring is a six-membered ring also with one nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the pyrrolidine and piperidine rings would likely contribute to the three-dimensional structure of the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reactants. The pyrrolidine and piperidine rings could potentially undergo various reactions, including substitution, addition, or ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine and piperidine rings could affect its solubility, stability, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for this compound could include further studies to determine its potential uses, particularly in the field of medicine. The pyrrolidine and piperidine rings are common structures in many pharmaceutical compounds, suggesting that this compound could have potential therapeutic applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[4-(pyrrolidin-3-yl)piperidin-1-yl]methyl}benzonitrile dihydrochloride' involves the reaction of 4-bromobenzonitrile with 4-(pyrrolidin-3-yl)piperidine to form the intermediate compound, which is then reacted with formaldehyde and hydrochloric acid to yield the final product as a dihydrochloride salt.", "Starting Materials": [ "4-bromobenzonitrile", "4-(pyrrolidin-3-yl)piperidine", "formaldehyde", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-bromobenzonitrile is reacted with 4-(pyrrolidin-3-yl)piperidine in the presence of a palladium catalyst to form the intermediate compound, 4-{[4-(pyrrolidin-3-yl)piperidin-1-yl]methyl}benzonitrile.", "Step 2: The intermediate compound is then reacted with formaldehyde and hydrochloric acid to yield the final product as a dihydrochloride salt.", "Step 3: The product is purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
2613388-25-1 |
Molecular Formula |
C17H25Cl2N3 |
Molecular Weight |
342.3 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
